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Compound of Interest

Compound Name: 2-Bromo-5-propylpyridine

CAS No.: 1159821-61-0

Cat. No.: B2678080

Get Quote

Executive Summary & Immediate Action
Do not dispose of 2-Bromo-5-propylpyridine (CAS: 1159821-61-0) in general organic waste

or down the drain.[1][2]

This compound represents a specific class of Halogenated Organic Bases.[2][3] Its disposal

requires strict segregation from non-halogenated solvents and acidic waste streams.[2][3][4]

The presence of the bromine atom at the C2 position and the propyl chain at C5 dictates

specific incineration parameters to prevent the release of corrosive hydrogen bromide (HBr)

gas and nitrogen oxides (NOx).[2][3]

Immediate Directive:

Segregate: Place all waste containing this substance into the Halogenated Solvent/Organic

waste stream.[2][3]

Label: Explicitly mark containers as "Contains Halogenated Organics" and "Basic/Pyridine

Derivative."
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Isolate: Store away from strong acids (specifically Nitric Acid) and oxidizers.[2][3][4]

Chemical Profile & Hazard Assessment
To manage disposal effectively, one must understand the underlying chemistry that dictates

safety protocols. 2-Bromo-5-propylpyridine is not merely "waste"; it is a reactive intermediate.

[1][3]

Table 1: Physicochemical Safety Profile
Parameter Specification Operational Implication

Chemical Structure C₈H₁₀BrN

Contains Nitrogen (base) and

Bromine (halogen).[1][2][5][6]

[7][8][9]

CAS Number 1159821-61-0
Unique identifier for regulatory

tracking.[1][2]

Molecular Weight 200.08 g/mol

High MW suggests lower

volatility than simple pyridine.

[1][2]

Physical State Liquid/Low-Melting Solid
May adhere to glassware;

requires triple-rinsing.[1][2]

Reactivity Class Halogenated Heterocycle
Incompatible with Acids.

Exothermic reaction risk.[1][2]

Flash Point >100°C (Predicted)

Combustible.[1][2] Classified

as Ignitable Waste if mixed

with solvents.[2][3]

The "Why" Behind the Protocol (Causality)
The Bromine Factor: Standard incinerators operating <1100°C may not fully mineralize

brominated compounds, potentially leading to the formation of dioxins or corrosive HBr.[2][3]

Designated halogenated waste streams are routed to high-temperature incinerators

equipped with caustic scrubbers to neutralize acid gases.

Safety Operating Guide

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 8 Tech Support

https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://wpcdn.web.wsu.edu/wp-fais/uploads/sites/2959/2024/08/Pyridine-v-06-04-2020.docx
https://www.benchchem.com/product/b2678080/docs?utm_src=pdf-body#2-bromo-5-propylpyridine-proper-disposal-procedures-safety-protocol
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.echemi.com/sds/2-bromo-5-ethylpyridine-pd180713146117.html
https://www.konoscience.com/product/A2028249
https://pubchem.ncbi.nlm.nih.gov/compound/2-Propylpyridine
https://www.ncbi.nlm.nih.gov/books/NBK595541/
https://www.carlroth.com/medias/SDB-3243-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyNDk5OTJ8YXBwbGljYXRpb24vcGRmfGFERmxMMmcyWmk4NU1UZ3pNREF5TkRJM05ESXlMMU5FUWw4ek1qUXpYMGRDWDBWT0xuQmtaZ3wzYjEyNDNiMTE0ZGNjNTRjZWRiYzIzN2NiMzk3ODBiZGQyZDY0NmFjYTRlMGM1YmM2Y2YxNDBkOGM3ZDU0ODhk
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://essr.umd.edu/about/environmental-affairs/regulated-waste/epa-hazardous-waste-codes
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://rcrainfo.epa.gov/rcrainfo-help/application/publicHelp/nationallydefinedvalues/crossmodule/ndv-crossmodulewastecode.htm
https://www.wku.edu/ehs/envprograms/hazardouswastecodes.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2678080?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


The Pyridine Ring: The nitrogen atom makes this compound basic.[2][3] If mixed into an

acidic waste stream (e.g., waste generated from acid workups), it can trigger an immediate

exothermic acid-base neutralization, pressurizing the container and potentially causing a

rupture.[1][2][3]

Pre-Disposal Protocol: A Self-Validating System
This protocol is designed as a self-validating loop.[1] You cannot proceed to the next step

without verifying the safety of the previous one.[2][3]

Step 1: Quenching & Neutralization (If in Reaction
Mixture)[3]

Context: If the 2-Bromo-5-propylpyridine is part of a reaction mixture (e.g., unreacted

starting material), ensure all active reagents (lithium reagents, hydrides) are fully quenched.

Validation: Check pH. The mixture should be neutral to slightly basic (pH 7-9). Do not acidify.

Step 2: Container Selection[3][4]
Material: Use High-Density Polyethylene (HDPE) or Glass (Amber).[3] Avoid metal cans if

the waste is wet/aqueous, as the basicity and potential bromide ions can cause corrosion.[2]

[3]

Validation: Inspect the container seal. Ensure it is compatible with halogenated solvents

(e.g., no standard rubber seals that might swell; use PTFE-lined caps).[3]

Step 3: Segregation (The Critical Control Point)[2][3]
Action: Pour waste into the Halogenated waste container.

Prohibited: Do NOT pour into "Non-Halogenated" or "Aqueous Acid" containers.

Validation: Verify the container label reads "Halogenated."[2][3] If the container contains >1%

Halogen content by volume, it must be treated as halogenated waste.[2][3]

Disposal Workflow Visualization
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The following diagram outlines the decision logic for disposing of 2-Bromo-5-propylpyridine
and its mixtures.

Waste Generation:
2-Bromo-5-propylpyridine

Is it Pure or in Mixture?

Pure Compound
(Expired/Excess)

Pure

Reaction Mixture
(Solvents/Reagents)

Mixture

STREAM A:
Halogenated Organic Waste

High Br Content

Step 1: Quench Reactive Reagents
(Ensure pH 7-9)

Step 2: Identify Solvent Base

Halogenated Solvent Present?
(DCM, Chloroform, etc.)

Yes (>1%)No (But contains 2-Br-Pyridine)

Labeling:
'Contains Halogenated Pyridines'

'Basic pH'

STREAM B:
Non-Halogenated Organic Waste

EHS Pickup / Incineration
(High Temp + Scrubbers)
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Click to download full resolution via product page

Caption: Decision tree for segregating 2-Bromo-5-propylpyridine. Note that the presence of

the brominated solute typically defaults the waste stream to "Halogenated" to ensure proper

incineration.[2][3]

Regulatory & Compliance Codes
Proper coding ensures your facility remains compliant with EPA (RCRA) and local regulations.

[2][3]

Waste Characterization:

Halogenated Solvent: If dissolved in DCM/Chloroform, use F002.[3]

Ignitability: If the mixture has a flash point <60°C, use D001.[3]

Toxicity: While 2-Bromo-5-propylpyridine is not explicitly listed on the P or U lists, it

exhibits toxicity characteristics common to halogenated pyridines.[1][3]

Recommended Labeling:

"Hazardous Waste - Halogenated Organic."

Constituents: "2-Bromo-5-propylpyridine, [Solvent Name]."[1][3]

Hazards: "Irritant, Combustible, Basic."[2][3]

Emergency Spill Procedures
In the event of a spill outside of containment:

Evacuate & Ventilate: The propyl group increases volatility compared to heavier analogs;

respiratory irritation is the primary immediate risk.[2][3]

PPE: Wear nitrile gloves (double gloving recommended), lab coat, and safety goggles.[3]
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Absorb: Use an inert absorbent (Vermiculite or Sand).[2][3] Do not use paper towels if the

spilled material is neat/concentrated, as this increases surface area for potential

oxidation/ignition.[3]

Decontaminate: Wash the surface with a dilute soap solution.[2][3] Collect all absorbent and

wash water into the Halogenated Waste container.[2][3]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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